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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103 Get Quote

An Overview of the Pyrimidine Fungicide

Ethirimol is a systemic fungicide belonging to the pyrimidine chemical class, specifically an

aminopyrimidine.[1] First introduced in the 1970s, it has been primarily utilized as a seed

treatment and foliar spray to control powdery mildew diseases, particularly those caused by

Erysiphe graminis, in cereal crops like barley and wheat.[1][2] Its systemic nature allows for

absorption by the plant's roots and translocation throughout its tissues, offering protection to

new growth.[3][4] While effective, its use is not currently approved within the European Union.

[4][5]

Core Properties of Ethirimol
A comprehensive understanding of Ethirimol's chemical and physical properties is

fundamental for its application and study.
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Property Value Reference

IUPAC Name
5-butyl-2-(ethylamino)-6-

methylpyrimidin-4(1H)-one
[5]

CAS Number 23947-60-6 [3]

Molecular Formula C₁₁H₁₉N₃O [3][5]

Molecular Weight 209.29 g/mol [5]

Appearance
White to off-white crystalline

solid
[3][6]

Melting Point 159-160 °C [3]

Vapor Pressure 0.267 x 10⁻³ Pa at 25°C [3]

Water Solubility 200 mg/L at 25°C [3]

LogP (Octanol/Water Partition

Coefficient)
1.7 [5]

Mechanism of Action: Interference with Purine
Biosynthesis
The primary fungicidal activity of Ethirimol stems from its targeted inhibition of the purine

biosynthesis pathway, a critical process for the synthesis of DNA and RNA.[2]

Ethirimol specifically inhibits the enzyme adenosine deaminase.[2][4] This enzyme catalyzes

the deamination of adenosine to inosine, a key step in purine metabolism.[7] By blocking this

enzyme, Ethirimol disrupts the normal synthesis of purine nucleotides, which are essential

building blocks for nucleic acids.[2] This ultimately halts fungal growth and reproduction.[2]

It is worth noting that some sources have classified Ethirimol as a sterol biosynthesis inhibitor

(SBI), suggesting it targets the C-14 demethylation step in ergosterol production.[8] However,

the predominant and more extensively documented mechanism of action is the inhibition of

adenosine deaminase.
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Caption: Inhibition of Adenosine Deaminase by Ethirimol in the Fungal Purine Pathway.

Efficacy and Application
Ethirimol has demonstrated significant efficacy against powdery mildew in various studies.

Crop Pathogen
Application
Rate

Efficacy Reference

Barley
Erysiphe

graminis

1.12 - 3.36 kg/ha

(seed dressing)

Good control of

mildew
[1]

Barley
Erysiphe

graminis

0.22 kg a.i./ha

(seed dressing)

Increased yield

in early and

severe mildew

conditions

[9]

Cucumber Powdery Mildew
300 g a.i./ha (3

applications)

Terminal residue

of <0.01 to 0.202

mg/kg

[10]

Ethirimol can be applied as a seed dressing, a foliar spray, or directly to the soil.[3]
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Metabolism and Environmental Fate
Ethirimol is subject to degradation in the environment through various processes.

Matrix Half-life (t₁/₂) Notes Reference

Soil Moderately persistent

Degrades extensively

to CO₂ and

unextractable

residues.

[3][4]

Plants Rapid degradation

Metabolized to up to

16 different

compounds.

[3]

Aqueous Photolysis ~3 weeks Degrades under light. [3]

Metabolism in both plants and animals follows common pathways, including N-dealkylation,

hydroxylation of the butyl group, and conjugation.[3]

Toxicological Profile
Ethirimol exhibits a generally low to moderate toxicity profile.

Test Species Route Value Reference

Acute Oral LD₅₀ Rat Oral 4000 mg/kg [3]

General Toxicity Most species - Low to moderate [4]

Human Toxicity - Oral Low [4]

More extensive toxicological data, including No-Observed-Adverse-Effect-Levels (NOAELs)

and Acceptable Daily Intakes (ADIs), would be required for a comprehensive risk assessment.

[11][12]

Experimental Protocols
1. Adenosine Deaminase (ADA) Inhibition Assay (Colorimetric)
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This protocol is a general method for determining the inhibitory effect of a compound on ADA

activity.

Principle: The assay measures the amount of ammonia produced from the deamination of

adenosine by ADA. The ammonia is then used in a reaction catalyzed by glutamate

dehydrogenase, which results in the oxidation of NADH to NAD⁺. The decrease in

absorbance at 340 nm due to NADH oxidation is proportional to the ADA activity.

Materials:

Adenosine Deaminase (ADA)

Adenosine (substrate)

Ethirimol (inhibitor)

α-Ketoglutarate

Glutamate Dehydrogenase

NADH

Phosphate buffer (pH 7.5)

96-well microplate

Spectrophotometer

Procedure:

Prepare a reaction mixture containing phosphate buffer, α-ketoglutarate, NADH, and

glutamate dehydrogenase.

Add varying concentrations of Ethirimol to the wells of the microplate.

Add the ADA enzyme to the wells and incubate for a pre-determined time to allow for

inhibitor binding.
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Initiate the reaction by adding the adenosine substrate.

Measure the decrease in absorbance at 340 nm over time.

Calculate the rate of reaction for each Ethirimol concentration.

Determine the IC₅₀ value, which is the concentration of Ethirimol that causes 50%

inhibition of ADA activity.[13]

2. In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a fungicide

against a specific fungus.[14]

Principle: The fungus is exposed to serial dilutions of the fungicide in a liquid growth medium.

The MIC is the lowest concentration of the fungicide that prevents visible growth of the

fungus.

Materials:

Fungal isolate (e.g., Erysiphe graminis)

Ethirimol

Appropriate liquid growth medium (e.g., Potato Dextrose Broth)

Sterile 96-well microplates

Spectrophotometer or visual assessment

Procedure:

Prepare a stock solution of Ethirimol in a suitable solvent.

Perform serial two-fold dilutions of the Ethirimol stock solution in the growth medium in

the wells of a 96-well plate.

Prepare a standardized inoculum of the fungal spores or mycelial fragments.
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Add the fungal inoculum to each well.

Include a positive control (fungus with no fungicide) and a negative control (medium only).

Incubate the plates under appropriate conditions (temperature, humidity, light) for a

specified period.

Determine the MIC by visually assessing for fungal growth or by measuring the optical

density at a specific wavelength.[15]

3. Analytical Method for Residue Analysis (QuEChERS and UPLC-MS/MS)

This protocol outlines a common method for the extraction and quantification of Ethirimol
residues in agricultural samples.[10][16]

Principle: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

used for sample extraction and cleanup, followed by highly sensitive and selective

quantification using Ultra-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (UPLC-MS/MS).

Materials:

Homogenized sample (e.g., cucumber, barley)

Acetonitrile

Magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB)

UPLC-MS/MS system

Procedure:
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Extraction:

Weigh a homogenized sample into a centrifuge tube.

Add acetonitrile and shake vigorously.

Add MgSO₄ and NaCl, shake, and centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile extract.

Add PSA, GCB, and MgSO₄, vortex, and centrifuge.

Analysis:

Filter the supernatant.

Inject an aliquot into the UPLC-MS/MS system.

Separate Ethirimol from matrix components using a suitable C18 column and a

gradient mobile phase (e.g., water and methanol with ammonium formate).

Detect and quantify Ethirimol using multiple reaction monitoring (MRM) mode on the

mass spectrometer.
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1. Homogenized Sample

2. Add Acetonitrile, MgSO₄, NaCl
Shake & Centrifuge

3. d-SPE Cleanup with PSA, GCB, MgSO₄

Vortex & Centrifuge

4. Filter Supernatant & Inject into UPLC-MS/MS

Quantification of Ethirimol

Click to download full resolution via product page

Caption: Workflow for Ethirimol Residue Analysis using QuEChERS and UPLC-MS/MS.

Synthesis of Ethirimol
The commercial synthesis of Ethirimol is based on pyrimidine chemistry. The general process

involves the construction of the substituted pyrimidone ring.[4] This typically starts with the

reaction of ethyl isothiourea with ethyl acetoacetate to form the pyrimidine ring, followed by

alkylation with a butyl group.

Starting Materials:
- Ethyl Isothiourea

- Ethyl Acetoacetate
- Butylating Agent

Pyrimidine Ring Formation Substituted Pyrimidine Intermediate Alkylation Ethirimol

Click to download full resolution via product page

Caption: General Synthesis Pathway of Ethirimol.
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Fungal Resistance
The development of resistance to fungicides is a significant concern in agriculture. Resistance

to Ethirimol in powdery mildew of barley was reported as early as 1971 in the UK.[17]

Resistant isolates were found to tolerate 10 to 100 times higher concentrations of the fungicide.

[17] The resistance appears to be stable over time.[17]

The precise molecular mechanisms of resistance to Ethirimol are not as well-elucidated as for

other fungicide classes.[17] However, common mechanisms of fungicide resistance in fungi

include:

Target site modification: Mutations in the gene encoding the target enzyme (in this case,

adenosine deaminase) can reduce the binding affinity of the fungicide.[18]

Overexpression of the target enzyme: Increased production of the target enzyme can

overcome the inhibitory effect of the fungicide.

Increased drug efflux: Overexpression of transporter proteins that pump the fungicide out of

the fungal cell can reduce its intracellular concentration.[18][19]

Metabolic detoxification: The fungus may develop or enhance metabolic pathways to break

down the fungicide into non-toxic compounds.

Further research is needed to determine the specific mechanisms responsible for Ethirimol
resistance in fungal populations.

Conclusion
Ethirimol is a systemic pyrimidine fungicide with a well-defined primary mechanism of action

involving the inhibition of adenosine deaminase in the fungal purine biosynthesis pathway. It

has proven efficacy against powdery mildew in cereal crops. While its use is restricted in some

regions, it remains an important compound for study in the fields of plant pathology, fungicide

resistance, and agricultural science. A thorough understanding of its properties, mode of action,

and analytical methods is crucial for its responsible study and potential future applications in

integrated pest management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethirimol: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033103#ethirimol-as-a-pyrimidine-fungicide-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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